Cas no 896298-96-7 (2-{5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

2-{5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide structure
896298-96-7 structure
Product Name:2-{5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
CAS No:896298-96-7
MF:C16H14F3N5OS
MW:381.375471591949
CID:5845663
PubChem ID:7267684
Update Time:2023-11-21

2-{5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[(5-methyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
    • AKOS002066256
    • 896298-96-7
    • 2-{[5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
    • 2-((5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
    • STL268606
    • F2563-0479
    • 2-{5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
    • Inchi: 1S/C16H14F3N5OS/c1-11-21-22-15(24(11)23-8-4-5-9-23)26-10-14(25)20-13-7-3-2-6-12(13)16(17,18)19/h2-9H,10H2,1H3,(H,20,25)
    • InChI Key: OYRLZZGTVVHHAA-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1N(N2C=CC=C2)C(C)=NN=1

Computed Properties

  • Exact Mass: 381.08711575g/mol
  • Monoisotopic Mass: 381.08711575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 90Ų

2-{5-methyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Pricemore >>

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